![molecular formula C9H7BrClFO B2921897 2-Bromo-1-(5-chloro-4-fluoro-2-methylphenyl)ethanone CAS No. 1805227-18-2](/img/structure/B2921897.png)
2-Bromo-1-(5-chloro-4-fluoro-2-methylphenyl)ethanone
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Description
2-Bromo-1-(5-chloro-4-fluoro-2-methylphenyl)ethanone is a chemical compound that is commonly used in scientific research. It is a synthetic compound that is used in the development of pharmaceuticals and other chemical products.
Scientific Research Applications
Synthesis of Enantiomerically Pure Compounds
2-Bromo-1-(5-chloro-4-fluoro-2-methylphenyl)ethanone can be involved in the synthesis of enantiomerically pure compounds, as demonstrated by a study that developed a facile 7-step procedure for synthesizing enantiomerically pure 1-(5-bromo-2-chlorophenyl)-1-(4-ethoxyphenyl)ethanes. This process starts from a related compound and is characterized by its affordability, scalability, and ability to produce high enantiomeric purities, showcasing its potential in producing optically active diarylethanes with precisely determined absolute configurations (Zhang et al., 2014).
Halogenation of α, β-unsaturated Carbonyl Compounds
The compound also finds application in the halogenation of α, β-unsaturated carbonyl compounds, a process crucial for various organic syntheses. A study illustrates the use of mixtures of OXONE® and hydrohalic acid for the efficient preparation of α-bromo or α-chloro α,β-unsaturated carbonyl compounds. This method provides moderate to good yields and highlights the compound's role in introducing halogen atoms into organic molecules, thus offering a pathway for further chemical transformations (Kim & Park, 2004).
Generation and Interception of Isobenzofurans
In the realm of heterocyclic chemistry, 2-Bromo-1-(5-chloro-4-fluoro-2-methylphenyl)ethanone can be implicated in the generation and interception of isobenzofurans, a class of compounds with various biological and chemical applications. Research indicates that bromomethylbenzophenones, which can be derived from similar structures, are precursors to naphthalene derivatives through reactions involving 1-phenylisobenzofuran generation and subsequent cycloadditions. This process underscores the utility of brominated compounds in synthesizing complex aromatic systems and their potential role in creating pharmacologically relevant structures (Faragher & Gilchrist, 1976).
Liquid Crystalline Materials Synthesis
The structural motif of 2-Bromo-1-(5-chloro-4-fluoro-2-methylphenyl)ethanone contributes to the synthesis of liquid crystalline materials, highlighting its importance in materials science. A study on the synthesis and characterization of flexible polyethers based on conformational isomerism shows how derivatives with similar halogenated aromatic groups are crucial in developing new liquid crystalline polymers with tunable properties. These materials have applications ranging from displays to sensors, indicating the broader implications of such chemical structures in advanced technologies (Percec & Zuber, 1992).
properties
IUPAC Name |
2-bromo-1-(5-chloro-4-fluoro-2-methylphenyl)ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrClFO/c1-5-2-8(12)7(11)3-6(5)9(13)4-10/h2-3H,4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAOAQSUJTXADSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C(=O)CBr)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrClFO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.50 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1805227-18-2 |
Source
|
Record name | 2-bromo-1-(5-chloro-4-fluoro-2-methylphenyl)ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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